2-[(2-Bromophenyl)sulfanyl]acetonitrile

• CAS RN: 103575-36-6
• Molecular Formula: C8H6BrNS
• Molecular Weight: 228.11
• IUPAC Name: 2-(2-bromophenyl)sulfanylacetonitrile
• InChI: InChI=1S/C8H6BrNS/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,6H2
• InChI Key: ZLVOQOJLQVVJCG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)SCC#N)Br

Description

2-[(2-Bromophenyl)sulfanyl]acetonitrile is a useful research compound. Its molecular formula is C8H6BrNS and its molecular weight is 228.11. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromobenzenethiol (6.3 mL, 53 mmol), K2CO3 (13.8 g, 100 mmol) and 2-chloroacetonitrile (3.2 mL, 50 mmol) in DMF (50 mL) was stirred at 25° C. for 6 h, poured into water (700 mL), and extracted with petroleum ether (300 mL) followed by DCM (2×200 mL). The combined DCM extracts were concentrated to dryness, and re-dissolved in petroleum ether/ethyl acetate (10:1, 600 mL). The organic solution was washed with water (250 mL) and brine (250 mL), dried over Na2SO4, filtered and concentrated to dryness to give the title compound (11 g, 85%). 1H NMR (300 MHz, CDCl3) δ 7.67 (dd, J=7.8, 1.5, 1H), 7.60 (dd, J=7.8, 1.5, 1H), 7.41 (m, 1H), 7.25 (m, 1H), 3.68 (s, 2H).